![molecular formula C10H13NO2 B2693174 (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine CAS No. 1212163-78-4](/img/structure/B2693174.png)
(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine
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Overview
Description
(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine, also known as 6-DBE, is a chemical compound that has been studied for its potential use in scientific research. This compound has a unique chemical structure that makes it an interesting target for research, and it has been synthesized using various methods.
Mechanism of Action
(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine works by selectively inhibiting the reuptake of serotonin in the brain. This means that it prevents the reabsorption of serotonin by the presynaptic neuron, allowing more serotonin to be available for binding to the postsynaptic neuron. This increased availability of serotonin can lead to an improvement in mood and other physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that it can increase the levels of serotonin in the brain, which can lead to an improvement in mood and other physiological processes. It has also been shown to have anxiolytic effects, meaning that it can reduce anxiety levels in individuals. Additionally, this compound has been shown to have neuroprotective effects, which means that it may have potential therapeutic effects for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine in lab experiments is its selectivity for the serotonin transporter. This means that it has a lower likelihood of interacting with other neurotransmitters, which can lead to more specific results. Additionally, this compound has been shown to have a good safety profile, with few reported side effects. However, one limitation of using this compound in lab experiments is its relatively low potency compared to other SSRIs. This means that higher concentrations of the compound may be required to achieve the desired results.
Future Directions
There are several future directions for research on (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies could be conducted to investigate the anxiolytic effects of this compound and its potential use in the treatment of anxiety disorders. Another area of interest is the development of more potent analogs of this compound, which could lead to more effective therapeutic treatments. Finally, research could be conducted to investigate the long-term effects of this compound use and its potential for addiction or abuse.
Synthesis Methods
(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine can be synthesized using various methods, including the reductive amination of 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde with ethylamine. This method involves the reduction of the aldehyde group to an alcohol, followed by the addition of ethylamine to form the amine group. Other methods of synthesis include the use of palladium-catalyzed coupling reactions and the use of boron trifluoride etherate.
Scientific Research Applications
(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine has been studied for its potential use in scientific research, specifically in the field of neuroscience. This compound is a selective serotonin reuptake inhibitor (SSRI), which means that it has the ability to increase the levels of serotonin in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, sleep, appetite, and other physiological processes. By increasing the levels of serotonin in the brain, this compound may have potential therapeutic effects for the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-7(11)8-2-3-9-10(6-8)13-5-4-12-9/h2-3,6-7H,4-5,11H2,1H3/t7-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABUSRLBOAUOYSM-ZETCQYMHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OCCO2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC2=C(C=C1)OCCO2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1212163-78-4 |
Source
|
Record name | (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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